N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide

• IUPAC Name: 5-bromo-N-[(Z)-1-[4-[(2-methylbenzoyl)amino]phenyl]ethylideneamino]furan-2-carboxamide
• InChI: InChI=1S/C21H18BrN3O3/c1-13-5-3-4-6-17(13)20(26)23-16-9-7-15(8-10-16)14(2)24-25-21(27)18-11-12-19(22)28-18/h3-12H,1-2H3,(H,23,26)(H,25,27)/b24-14-
• InChI Key: ZONOVVMYXVNVBO-OYKKKHCWSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=NNC(=O)C3=CC=C(O3)Br)C
• Isomeric SMILES: CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)/C(=N\NC(=O)C3=CC=C(O3)Br)/C
• Molecular Formula: C21H18BrN3O3
• Molecular Weight: 440.3 g/mol

Description

N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide, also known as BFE, is a chemical compound that has been studied for its potential applications in scientific research. BFE is a derivative of furoyl hydrazone and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide involves the inhibition of various enzymes and modulation of various signaling pathways. N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide has been shown to inhibit the activity of COX-2, which is an enzyme involved in the production of prostaglandins. N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide has also been shown to inhibit the activity of MMP-9, which is an enzyme involved in the degradation of extracellular matrix proteins. N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide has been shown to inhibit the activity of HDAC6, which is an enzyme involved in the regulation of gene expression. N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide has been shown to modulate various signaling pathways such as NF-κB, which is involved in the regulation of inflammation, MAPK, which is involved in the regulation of cell proliferation and differentiation, and PI3K/Akt, which is involved in the regulation of cell survival and apoptosis.
Biochemical and Physiological Effects
N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide has been shown to have various biochemical and physiological effects. N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide has been shown to have anti-inflammatory effects by inhibiting the activity of COX-2 and modulating the NF-κB pathway. N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide has been shown to have anti-cancer effects by inhibiting the activity of MMP-9 and modulating the MAPK and PI3K/Akt pathways. N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide has been shown to have neuroprotective effects by inhibiting the activity of HDAC6 and modulating the PI3K/Akt pathway.

Advantages and Limitations for Lab Experiments

N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide has several advantages and limitations for lab experiments. N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide is a tool compound that can be used to study the mechanism of action of various biological pathways and targets. N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide has been shown to have high potency and selectivity towards its targets. However, N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide has limited solubility in water and requires the use of organic solvents for its preparation and use in experiments. N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide also has limited stability and requires proper storage conditions to maintain its potency and purity.

Future Directions

There are several future directions for the study of N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide. N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide can be further studied for its potential applications in the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders. The mechanism of action of N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide can be further elucidated by studying its interactions with its targets and the downstream effects on various biological pathways. The synthesis of N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide can be optimized to improve its solubility and stability. New derivatives of N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide can be synthesized and studied for their potential applications in scientific research.

Synthesis Methods

The synthesis method of N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide involves the reaction of 5-bromo-2-furoyl hydrazine with 4-nitrobenzoyl chloride, followed by reduction of the nitro group and acylation with 2-methylbenzoic acid. The final product is obtained after purification by column chromatography. The purity of N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide can be confirmed by various analytical techniques such as HPLC, NMR, and MS.

Scientific Research Applications

N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide has been studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide has been used as a tool compound to study the mechanism of action of various biological pathways and targets. N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide has been shown to inhibit the activity of various enzymes such as COX-2, MMP-9, and HDAC6. N-{4-[N-(5-bromo-2-furoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide has also been shown to modulate various signaling pathways such as NF-κB, MAPK, and PI3K/Akt.